Cas no 1341055-90-0 (2-(3,4-Difluorophenyl)-2-methylcyclopropan-1-amine)

• Product Name: 2-(3,4-Difluorophenyl)-2-methylcyclopropan-1-amine
• CAS No: 1341055-90-0
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 5188487
• PubChem ID: 62387982
• Update Time: 2025-05-23

2-(3,4-Difluorophenyl)-2-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-difluorophenyl)-2-methylcyclopropan-1-amine
• 2-(3,4-Difluoro-phenyl)-2-methyl-cyclopropylamine
• 2-(3,4-Difluorophenyl)-2-methylcyclopropan-1-amine

• Inchi： 1S/C10H11F2N/c1-10(5-9(10)13)6-2-3-7(11)8(12)4-6/h2-4,9H,5,13H2,1H3
• InChI Key： CYEXEDSBRZSYHU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(C)CC1N)F

Computed Properties

• Exact Mass: 183.086
• Monoisotopic Mass: 183.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3,4-Difluorophenyl)-2-methylcyclopropan-1-amine

Comprehensive Overview of 2-(3,4-Difluorophenyl)-2-methylcyclopropan-1-amine (CAS No. 1341055-90-0)

2-(3,4-Difluorophenyl)-2-methylcyclopropan-1-amine (CAS No. 1341055-90-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of cyclopropylamine derivatives, which are known for their diverse biological activities. With a molecular formula of C₁₀H₁₁F₂N, this compound exhibits a combination of a cyclopropane ring and a difluorophenyl group, making it a valuable intermediate in drug discovery and material science.

The chemical properties of 2-(3,4-Difluorophenyl)-2-methylcyclopropan-1-amine are influenced by its aromatic and aliphatic components. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics targeting neurological and inflammatory disorders. Recent studies have explored its role in modulating enzyme activity and receptor binding, aligning with the growing demand for precision medicine solutions.

In the context of market trends, the demand for fluorinated compounds like 2-(3,4-Difluorophenyl)-2-methylcyclopropan-1-amine is rising due to their applications in drug development and agrochemical formulations. The compound’s stability under physiological conditions makes it a candidate for sustainable chemistry initiatives, addressing the global push for greener synthetic methods. Additionally, its compatibility with catalytic processes has been highlighted in recent publications, reflecting the industry’s shift toward atom-efficient reactions.

From a synthetic chemistry perspective, 2-(3,4-Difluorophenyl)-2-methylcyclopropan-1-amine can be prepared via cyclopropanation reactions or reductive amination of corresponding ketones. Its stereochemistry is another area of interest, as enantiopure forms may exhibit distinct pharmacological profiles. This aligns with the increasing focus on chiral intermediates in the pharmaceutical sector, where regulatory agencies emphasize the importance of enantiomeric purity.

The safety profile of 2-(3,4-Difluorophenyl)-2-methylcyclopropan-1-amine has been evaluated in preliminary studies, showing low acute toxicity under standard laboratory conditions. However, proper handling protocols are recommended to minimize exposure, as with any fine chemical. Its environmental impact is currently under investigation, with early data suggesting moderate biodegradability—a key consideration for industries adopting green chemistry principles.

Looking ahead, 2-(3,4-Difluorophenyl)-2-methylcyclopropan-1-amine is poised to play a role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its structural versatility allows for modifications that could enhance drug-target engagement, addressing unmet medical needs in oncology and neurodegeneration. As research continues, this compound may contribute to breakthroughs in personalized therapeutics and next-generation crop protection agents.

For researchers and manufacturers, sourcing high-quality 2-(3,4-Difluorophenyl)-2-methylcyclopropan-1-amine (CAS No. 1341055-90-0) is essential for reproducible results. Suppliers offering GMP-grade or research-grade material with detailed analytical certificates are preferred in regulated industries. The compound’s patent landscape is also evolving, with several applications pending for its derivatives—highlighting its commercial potential.